4-benzyl-5-oxo-N-(2-(pyridin-4-yl)ethyl)morpholine-3-carboxamide
Description
4-benzyl-5-oxo-N-(2-(pyridin-4-yl)ethyl)morpholine-3-carboxamide, also known as BEM, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BEM is a morpholine-based compound that has been found to have various biochemical and physiological effects.
Scientific Research Applications
Antibacterial Agents
The pyridine moiety in this compound suggests potential antibacterial activity. Researchers have investigated derivatives of pyridine-based compounds for their ability to inhibit bacterial growth. By modifying the substituents on the pyridine ring, scientists can fine-tune the compound’s antibacterial properties .
Antiviral Activity
Given the urgent need for antiviral agents, exploring the antiviral potential of this compound is crucial. Researchers have synthesized novel pyridone-based cores, and derivatives like our compound may exhibit antiviral effects. Further studies are needed to assess its efficacy against specific viruses .
Anti-Inflammatory Properties
Morpholine derivatives have been studied for their anti-inflammatory effects. The presence of the morpholine ring in our compound suggests that it might modulate inflammatory pathways. Investigating its impact on cytokines, immune cells, and inflammation-related enzymes could reveal valuable insights .
Cancer Therapeutics
Compounds with pyridine and morpholine moieties have been explored as potential anticancer agents. Researchers have synthesized analogs with similar structural features, aiming to inhibit cancer cell growth or target specific signaling pathways. Our compound could be a starting point for further investigations .
Neuroprotective Agents
The benzyl group in our compound may contribute to neuroprotective properties. Researchers have studied related compounds for their ability to protect neurons from oxidative stress, inflammation, and neurodegenerative processes. Investigating its effects on neuronal cell lines or animal models could provide valuable data .
Plant Growth Regulators
Interestingly, morpholine derivatives have been used as plant growth regulators. While this application might seem unconventional, compounds with similar structures have been shown to influence plant growth, development, and stress responses. Investigating whether our compound affects plant physiology could yield surprising results .
properties
IUPAC Name |
4-benzyl-5-oxo-N-(2-pyridin-4-ylethyl)morpholine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c23-18-14-25-13-17(22(18)12-16-4-2-1-3-5-16)19(24)21-11-8-15-6-9-20-10-7-15/h1-7,9-10,17H,8,11-14H2,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFSDBJDYIMSSCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N(C(=O)CO1)CC2=CC=CC=C2)C(=O)NCCC3=CC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-benzyl-5-oxo-N-(2-(pyridin-4-yl)ethyl)morpholine-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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